Cas no 8066-04-4 (4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1))

• Product name: 4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1)
• CAS No: 8066-04-4
• MF: C₁₈H₂₀Cl₂N₂O₄
• MW: 399.268403053284
• CID: 1801784
• PubChem ID: 165700

4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-chlorophenyl methylcarbamate - propan-2-yl (3-chlorophenyl)carbamate (1:1)
• 8066-04-4
• DTXSID001001398
• 4-Chlorophenyl hydrogen methylcarbonimidate--propan-2-yl hydrogen (3-chlorophenyl)carbonimidate (1/1)
• Carbamic acid, N-(4-chlorophenyl)-, 1-methylethyl ester mixt. with 4-Chlorophenyl methylcarbamate

• Inchi： InChI=1S/C10H12ClNO2.C8H8ClNO2/c1-7(2)14-10(13)12-9-5-3-4-8(11)6-9;1-10-8(11)12-7-4-2-6(9)3-5-7/h3-7H,1-2H3,(H,12,13);2-5H,1H3,(H,10,11)
• InChI Key： MUGFRXPZYJJYSM-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)NC1=CC(=CC=C1)Cl.CNC(=O)OC1=CC=C(C=C1)Cl

Computed Properties

• Exact Mass: 398.080013
• Monoisotopic Mass: 398.080013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7

Experimental Properties

• Boiling Point: 251.1°C at 760 mmHg
• Flash Point: 105.7°C